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Compound of Interest

Compound Name:
1-Benzoylpiperidin-3-amine

hydrochloride

CAS No.: 1158607-76-1

Cat. No.: B1438425

Get Quote

Executive Summary
1-Benzoylpiperidin-3-amine hydrochloride (CAS: 1114596-54-1) is a specialized

heterocyclic building block extensively utilized in medicinal chemistry.[1][2] As a functionalized

piperidine scaffold, it serves as a critical intermediate in the synthesis of GPCR ligands, kinase

inhibitors, and peptidomimetics.[3] Its structural value lies in the orthogonal reactivity of its two

nitrogen centers: the amide-protected ring nitrogen (stable) and the primary amine (reactive

handle), allowing for precise, regioselective diversification of lead compounds.[3]

This guide provides a comprehensive technical analysis of the compound, detailing its

physicochemical properties, validated synthesis routes, analytical characterization, and

handling protocols.

Chemical Identity & Structural Analysis
The compound consists of a piperidine ring benzoylated at the N1 position, with a primary

amine at the C3 position, isolated as the hydrochloride salt.[3] The C3 position introduces

chirality; while the CAS 1114596-54-1 typically refers to the racemate or unspecified
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stereochemistry, enantiopure forms ((R)- or (S)-) are critical for structure-activity relationship

(SAR) studies.

Property Data

IUPAC Name
(3-Amino-1-piperidinyl)(phenyl)methanone

hydrochloride

Common Name 1-Benzoylpiperidin-3-amine HCl

CAS Number 1114596-54-1

Molecular Formula C₁₂H₁₇ClN₂O

Molecular Weight 240.73 g/mol

Free Base MW 204.27 g/mol

SMILES Cl.NC1CN(CC1)C(=O)C2=CC=CC=C2

Stereochemistry
Racemic (unless specified as (R)- or (S)-

isomer)

Physicochemical Properties
Understanding the solid-state and solution-phase behavior of this salt is vital for assay

formulation and process scaling.
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Parameter Value / Characteristic Context

Appearance
White to off-white crystalline

solid

High purity (>95%) forms are

typically white.[4]

Solubility Water, DMSO, Methanol

High solubility in polar protic

solvents due to ionic character.

[3]

Melting Point >200°C (Decomposes)

Typical for amine hydrochloride

salts; exact MP depends on

crystal habit.[3]

Hygroscopicity Moderate
Requires storage in desiccated

conditions to prevent caking.[3]

LogP (Free Base) ~1.1 (Predicted)

Indicates moderate lipophilicity

suitable for CNS-active drug

scaffolds.[3]

pKa (C3-NH2) ~9.0 - 10.0

Typical for primary aliphatic

amines; protonated at

physiological pH.

Synthesis & Manufacturing Strategy
Strategic Logic (Expertise & Experience)
Direct benzoylation of 3-aminopiperidine is operationally risky due to the presence of two

nucleophilic nitrogen atoms.[3] Although the secondary ring amine is sterically distinct from the

primary exocyclic amine, direct acylation often yields a mixture of N1-benzoyl, N3-benzoyl, and

N1,N3-bis-benzoyl products.

To ensure regiochemical integrity, the industry-standard protocol utilizes a Protection-

Deprotection Strategy. We employ tert-butyl carbamate (Boc) protection for the C3-amine. This

renders the C3-nitrogen non-nucleophilic, forcing the benzoyl chloride to react exclusively with

the N1-ring nitrogen.

Validated Synthesis Route
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The workflow involves three distinct stages:

Selective Protection: Starting with 3-aminopiperidine (or purchasing 3-(Boc-

amino)piperidine).

N-Acylation: Reaction with benzoyl chloride under basic conditions.[3]

Deprotection/Salt Formation: Acidic cleavage of the Boc group to yield the target HCl salt.[3]

Diagram 1: Synthesis Pathway (Boc-Strategy)

3-(Boc-amino)piperidine
(Starting Material)

Intermediate:
N-Boc-1-Benzoyl
piperidin-3-amine

Acylation
(0°C to RT)

Benzoyl Chloride
+ Et3N / DCM TARGET:

1-Benzoylpiperidin-3-amine
Hydrochloride

Deprotection
(-Boc removal)

4M HCl in Dioxane

Click to download full resolution via product page

Caption: Regioselective synthesis via Boc-protection strategy to ensure N1-acylation specificity.

Step-by-Step Protocol
Acylation:

Dissolve tert-butyl piperidin-3-ylcarbamate (1.0 eq) in Dichloromethane (DCM).

Add Triethylamine (1.5 eq) and cool to 0°C.

Dropwise add Benzoyl Chloride (1.1 eq).[3] Stir at Room Temperature (RT) for 2 hours.

QC Check: Monitor by TLC/LC-MS for disappearance of starting material.[3]

Workup: Wash with NaHCO₃, dry over MgSO₄, and concentrate.[3]

Deprotection:
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Dissolve the intermediate in 1,4-Dioxane.[3]

Add 4M HCl in Dioxane (5-10 eq). Stir at RT for 4-12 hours.[3]

Precipitation usually occurs.[3]

Isolation:

Filter the white solid precipitate.[3]

Wash with diethyl ether to remove organic impurities.[3]

Dry under vacuum to yield 1-Benzoylpiperidin-3-amine hydrochloride.

Analytical Characterization
To validate the identity and purity of the compound, the following spectroscopic signatures must

be confirmed.

Nuclear Magnetic Resonance (¹H-NMR)
Solvent: DMSO-d₆ (preferred for salts).[3]

Key Signals:

δ 7.3–7.5 ppm (m, 5H): Aromatic protons from the benzoyl group.[3]

δ 8.0–8.5 ppm (br s, 3H): Exchangeable protons from the primary amine salt (-NH₃⁺).[3]

δ 3.0–4.5 ppm (m, 4H): Piperidine ring protons adjacent to Nitrogen (deshielded by the

amide and amine).[3]

δ 1.5–2.0 ppm (m, 4H): Piperidine ring methylene protons.[3]

Mass Spectrometry (LC-MS)
Ionization: ESI (Positive Mode).[3]

Target Ion: [M+H]⁺ = 205.13 m/z (corresponding to the free base C₁₂H₁₆N₂O).[3]
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Note: You will not see the chloride ion in the positive scan; it acts as the counterion.[3]

Diagram 2: Quality Control Decision Tree

Batch Sample

LC-MS Analysis

Mass = 205.1 m/z?

HPLC Purity Check

Yes

REJECT / REWORK

No

Purity > 95%?

1H-NMR Analysis

Yes No

RELEASE BATCH

Structure Confirmed
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Caption: Standard QC workflow ensuring identity (MS/NMR) and purity (HPLC) before release.

Handling, Safety & Storage
GHS Classification[3][5]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[3][5][6][7][8][9]

H319: Causes serious eye irritation.[3][5][7][9][10]

H335: May cause respiratory irritation.[3][5][7][9][10][11]

Storage Protocol
Temperature: 2-8°C (Refrigerate).

Atmosphere: Store under inert gas (Nitrogen or Argon) if possible, though HCl salts are

generally stable in air.[3]

Container: Tightly sealed glass vial; hygroscopic nature requires protection from moisture.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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